Cas no 910442-18-1 (1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine)

• Product Name: 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine
• CAS No: 910442-18-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD08059733
• CID: 1004893
• PubChem ID: 17998751
• Update Time: 2025-11-01

1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-Methoxyethyl)pyrrolidin-3-yl)-N-methylmethanamine
• [1-(2-METHOXYETHYL)-3-PYRROLIDINYL]-N-METHYLMETHANAMINE
• [1-(2-METHOXY-ETHYL)-PYRROLIDIN-3-YLMETHYL]-METHYL-AMINE
• OTAVA-BB 1084425
• 1-[1-(2-methoxyethyl)pyrrolidin-3-yl]-N-methylmethanamine(SALTDATA: FREE)
• {[1-(2-Methoxyethyl)pyrrolidin-3-yl]-methyl}methylamine
• 1-[1-(2-methoxyethyl)pyrrolidin-3-yl]-N-methylmethanamine
• CHEMBRDG-BB 4002907
• SCHEMBL2286903
• DTXSID10592067
• MFCD08059733
• NSEJMPYQHVGIAC-UHFFFAOYSA-N
• AKOS005174158
• {[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl}(methyl)amine
• LS-04153
• 1-[1-(2-Methoxyethyl)-3-pyrrolidinyl]-N-methylmethanamine
• 910442-18-1
• CS-0321882
• {[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl}methylamine
• FT-0684227
• 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine

• MDL： MFCD08059733
• Inchi： 1S/C9H20N2O/c1-10-7-9-3-4-11(8-9)5-6-12-2/h9-10H,3-8H2,1-2H3
• InChI Key： NSEJMPYQHVGIAC-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CNC)C1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 0.50290

1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine

Introduction to 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine (CAS No. 910442-18-1)

1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine, also known by its CAS number 910442-18-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a methoxyethyl group, making it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular formula of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine is C₁₀H₂₀N₂O, and its molecular weight is approximately 184.27 g/mol. The compound's structure consists of a pyrrolidine ring with a methoxyethyl substituent and a methylamine group, which contribute to its distinct chemical properties and potential biological activities.

In recent years, the study of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including central nervous system (CNS) activity, which has led to its evaluation in various preclinical models.

CNS Activity: One of the most notable aspects of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine is its ability to interact with the central nervous system. Studies have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions have potential implications for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Pharmacokinetics: The pharmacokinetic profile of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound is well-absorbed following oral administration and has a favorable bioavailability. Its distribution in tissues is primarily influenced by its lipophilicity, which allows it to cross the blood-brain barrier effectively.

Metabolism: The metabolism of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine involves several pathways, including oxidation and conjugation. The primary metabolites have been identified and characterized, providing insights into the compound's metabolic stability and potential for drug-drug interactions. These findings are crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Toxicology:               

The toxicological profile of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine has been evaluated through a series of in vitro and in vivo studies. These investigations have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

Clinical Trials: While still in the early stages of development, preliminary clinical trials have been initiated to evaluate the safety and efficacy of 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with preclinical findings. Further clinical trials are planned to explore its therapeutic potential in specific patient populations.

In conclusion, 1-1-(2-Methoxyethyl)pyrrolidin-3-yl-N-methylmethanamine (CAS No. 910442-18-1) is a promising compound with a unique chemical structure and favorable biological properties. Its potential applications in the treatment of neurological disorders make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing medical treatments in the future.